Cas no 30881-04-0 (Methanimidamide,N,N'-bis(2-chlorophenyl)-)

Methanimidamide,N,N'-bis(2-chlorophenyl)- structure
30881-04-0 structure
Product name:Methanimidamide,N,N'-bis(2-chlorophenyl)-
CAS No:30881-04-0
MF:C13H10Cl2N2
MW:265.137900829315
CID:321362
PubChem ID:313808

Methanimidamide,N,N'-bis(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanimidamide,N,N'-bis(2-chlorophenyl)-
    • N,N'-bis(2-chlorophenyl)methanimidamide
    • AC1L7O9N
    • N,N'-bis-(2-chloro-phenyl)-formamidine
    • N,N'-Bis-(2-chlor-phenyl)-formamidin
    • N,N'-bis(o-chlorophenyl)formamidine
    • N,N'-Di-< o-chlor-phenyl> -formamidin
    • N,N'-di-o-chlorophenylformamidine
    • N.N'-Di-< 2-chlor-phenyl> -formamidin
    • NSC229471
    • SureCN9804175
    • SureCN9804182
    • DTXSID70310643
    • SCHEMBL9804175
    • 30881-04-0
    • NSC-229471
    • Inchi: InChI=1S/C13H10Cl2N2/c14-10-5-1-3-7-12(10)16-9-17-13-8-4-2-6-11(13)15/h1-9H,(H,16,17)
    • InChI Key: CEUYFCHBKRNVMK-UHFFFAOYSA-N
    • SMILES: ClC1=C(N/C=N\C2=C(Cl)C=CC=C2)C=CC=C1

Computed Properties

  • Exact Mass: 264.02200
  • Monoisotopic Mass: 264.0221037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • PSA: 24.39000
  • LogP: 4.83830

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